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Compound of Interest

Compound Name: Trimethylsulfonium iodide

Cat. No.: B124971 Get Quote

An In-depth Technical Guide to the Safe Handling of Trimethylsulfonium Iodide

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides a comprehensive overview of the safety data and

handling precautions for trimethylsulfonium iodide (CAS No. 2181-42-2), a versatile reagent

used in organic synthesis. The information is compiled from various safety data sheets (SDS)

to ensure a thorough understanding of its properties and associated hazards.

Chemical Identification and Properties
Trimethylsulfonium iodide is a sulfoxonium salt utilized in various chemical transformations.

[1] Accurate identification and knowledge of its physical and chemical properties are the first

steps in safe handling.
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Property Data Reference

CAS Number 2181-42-2 [2][3][4][5][6][7][8]

Molecular Formula C3H9IS [6][7][8][9]

Molecular Weight 204.07 g/mol [7][9]

Appearance
White to off-white or pale

yellow crystalline solid/powder
[1][7][9]

Melting Point 215-220 °C [1][7]

Solubility

Soluble in water, alcohol,

tetrahydrofuran, dimethyl

sulfoxide.

[1]

Hazard Identification and Classification
Trimethylsulfonium iodide is classified as a hazardous substance. Understanding its specific

hazards is crucial for risk assessment and the implementation of appropriate safety measures.

Hazard Classification Code Description

Skin Irritation H315
Causes skin irritation.[3][4][5]

[6][9][10]

Serious Eye Irritation H319
Causes serious eye irritation.

[3][4][5][6][9][10]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.[3][4][5][10]

GHS Pictogram:

alt text

Signal Word: Warning[4][5][6][9][10]

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4][5][10]

P264: Wash skin thoroughly after handling.[3][6]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3][6]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][5][6][10]

P405: Store locked up.[2][5][11]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Toxicological Information
The toxicological properties of trimethylsulfonium iodide have not been thoroughly

investigated.[10][12] The available data is limited and summarized below. Researchers should

handle this substance with the assumption that it may have other unknown harmful effects.

Test Species Route Value

LD50 (Lethal Dose,

50%)
Mouse Intravenous 18 mg/kg[9]

LDLo (Lowest

Published Lethal

Dose)

Mouse Subcutaneous 300 mg/kg[6]

Handling and Storage Protocols
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Adherence to strict handling and storage protocols is essential to minimize exposure and

ensure laboratory safety.

Engineering Controls
Work should be conducted in a well-ventilated area.[2][3][13]

Use a fume hood or other appropriate exhaust ventilation where dust may be generated.[10]

Facilities must be equipped with an eyewash station and a safety shower.[3][12]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming

to EN166, NIOSH (US), or other appropriate government standards.[3][10]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use, and proper removal techniques should be employed to avoid

skin contact.[10]

Skin and Body Protection: Wear impervious clothing and a lab coat to prevent skin exposure.

[3][10][13]

Respiratory Protection: For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle

respirator may be used. For higher-level protection, use approved respirator cartridges.[10]

Safe Handling Practices
Avoid all personal contact, including inhalation of dust.[14]

Wash hands and any exposed skin thoroughly after handling.[2][3]

Avoid formation of dust and aerosols.[10]

Keep away from heat, sparks, and open flames.

Do not eat, drink, or smoke in the laboratory.[3]

Storage Conditions
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Store in a cool, dry, and well-ventilated place.[3][10][13]

Keep the container tightly closed.[2][3][10][13]

The substance is light-sensitive and should be stored protected from light.[10][12]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[12][14]
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Workflow for Safe Handling of Trimethylsulfonium Iodide

Start: Obtain Trimethylsulfonium Iodide

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Implement Engineering Controls
(Fume Hood, Ventilation)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Perform Chemical Handling
(Weighing, Transfer)

Accidental Exposure?

Execute First-Aid Procedures
(Eye Wash, Skin Flush, Fresh Air)

Yes

Store Properly
(Cool, Dry, Dark, Tightly Sealed)

No

Seek Immediate Medical Attention Dispose of Waste
(Consult Local Regulations)

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of trimethylsulfonium iodide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b124971?utm_src=pdf-body-img
https://www.benchchem.com/product/b124971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and First-Aid Procedures
Prompt and correct response to an exposure is critical. The following procedures should be

followed.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or they feel unwell, call a poison center

or doctor. If not breathing, provide artificial

respiration.[2][3][4][10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it

before reuse. If skin irritation persists, seek

medical attention.[2][3][10][13]

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][3][10]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Get medical attention if

symptoms occur.[2][3][10]

Accidental Release and Fire-Fighting Measures
Accidental Release

Minor Spills: Wear appropriate PPE. Sweep up the material, avoiding dust formation, and

place it in a suitable, closed container for disposal.[2][10]

Major Spills: Evacuate the area. Wear a self-contained breathing apparatus and full

protective gear. Prevent the substance from entering drains or waterways.[10]
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Fire-Fighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][10]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

and toxic gases and vapors, including carbon oxides, sulfur oxides, and hydrogen iodide.[3]

[10]

Firefighter Protection: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][8][10]

Disposal Considerations
Dispose of trimethylsulfonium iodide and its containers in accordance with local, regional,

and national regulations. It may be necessary to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[10] Do

not release it into the environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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